Cas no 14744-79-7 (Thiophene, 2-ethyl-5-(ethylthio)-)

Thiophene, 2-ethyl-5-(ethylthio)- structure
14744-79-7 structure
Product Name:Thiophene, 2-ethyl-5-(ethylthio)-
CAS No:14744-79-7
MF:C8H12S2
MW:172.310879707336
CID:2778319
Update Time:2023-08-07

Thiophene, 2-ethyl-5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-ethyl-5-(ethylthio)-
    • ethyl 5-ethyl-2-thienyl sulfide
    • 2-Ethyl-5-(ethylsulfanyl)thiophene
    • Inchi: 1S/C8H12S2/c1-3-7-5-6-8(10-7)9-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: WJAKCFYEAJXITQ-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1CC)SCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.3
  • XLogP3: 3.6
  • Topological Polar Surface Area: 53.5

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